Cas no 2172261-52-6 (tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2172261-52-6
• MF: C₁₆H₂₇F₂NO₄
• MW: 335.386692285538
• CID: 6326630
• PubChem ID: 165845410
• Update Time: 2025-05-21

tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-1646768
• 2172261-52-6

• Inchi： 1S/C16H27F2NO4/c1-13(2,3)23-12(21)19-9-8-14(10-19,11-20)15(22)4-6-16(17,18)7-5-15/h20,22H,4-11H2,1-3H3
• InChI Key： QOFVZMDMTDIGDQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CO)CN(C(=O)OC(C)(C)C)CC1)O)F

Computed Properties

• Exact Mass: 335.19081467g/mol
• Monoisotopic Mass: 335.19081467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2172261-52-6)

The compound tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2172261-52-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyrrolidine core, difluorocyclohexyl moiety, and hydroxymethyl group, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to modulate pharmacokinetic properties and enhance target binding affinity.

In recent years, the demand for fluorinated compounds like tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate has surged due to their ability to improve metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it can significantly alter the electronic and steric properties of molecules. This compound's difluoro substitution, combined with its hydroxycyclohexyl and hydroxymethyl functionalities, makes it a versatile intermediate for developing therapeutics targeting a wide range of diseases, including central nervous system (CNS) disorders and inflammatory conditions.

The synthesis and application of tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate are often discussed in the context of green chemistry and sustainable manufacturing. With growing environmental concerns, researchers are increasingly focusing on eco-friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. This compound's structural complexity presents both challenges and opportunities for developing efficient and scalable synthetic methodologies, which align with the principles of green synthesis.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. PROTACs are bifunctional molecules designed to degrade specific disease-causing proteins, and the structural features of tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate could be leveraged to design novel degraders. This application has sparked numerous discussions in scientific forums and publications, highlighting its relevance in contemporary research.

From a commercial perspective, tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 2172261-52-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers frequently search for this compound using keywords such as "difluorocyclohexyl pyrrolidine derivative", "hydroxymethyl pyrrolidine carboxylate", and "fluorinated pharmaceutical intermediate", reflecting its niche yet growing demand.

In conclusion, tert-butyl 3-(4,4-difluoro-1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate represents a fascinating example of how advanced chemical design can contribute to innovative therapeutic solutions. Its multifaceted applications, from drug discovery to sustainable synthesis, underscore its importance in modern science. As research continues to evolve, this compound is likely to remain a focal point for scientists exploring new frontiers in medicinal chemistry and beyond.